A stepwise bulk-to-cluster-to-particle transformation toward the efficient synthesis of alkynyl-protected silver nanoclusters†

Chemical Communications Pub Date: 2016-05-23 DOI: 10.1039/C6CC02950G

Abstract

We report herein the efficient synthesis of alkynyl-protected silver nanoclusters in terms of macrocycle-assisted bulk-to-cluster-to-nanoparticle transformation. Different substituted phenylacetylide ligands are applied to stabilize the silver nanoclusters by metal–carbon bonds and meanwhile determine the size of silver nanoclusters.

Graphical abstract: A stepwise bulk-to-cluster-to-particle transformation toward the efficient synthesis of alkynyl-protected silver nanoclusters
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